Cas no 1009377-06-3 (Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate)

Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate is a chiral piperidine derivative with significant utility in organic synthesis and pharmaceutical applications. The compound features a stereochemically defined (2S,5R) configuration, ensuring high enantioselectivity in asymmetric reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The hydroxymethyl group at the 5-position offers versatility for further functionalization, such as oxidation or coupling reactions. This compound is particularly valuable as a building block for bioactive molecules, including alkaloids and peptidomimetics. Its rigid piperidine scaffold contributes to conformational control in drug design, while the Boc group simplifies purification and handling. The well-defined stereochemistry and multifunctional nature make it a preferred intermediate for medicinal chemistry research.

Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate structure

1009377-06-3 structure

Product Name:Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate

CAS No:1009377-06-3

MF:C₁₂H₂₃NO₃

MW:229.315923929214

MDL:MFCD30471681

CID:4558884

PubChem ID:59277666

Update Time:2025-07-02

Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
- (2S,5R)-tert-Butyl 5-(Hydroxymethyl)-2-methylpiperidine-1-carboxylate
- (2S,5R)-1-Boc-5-(hydroxymethyl)-2-methylpiperidine
- t-Butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
- DTXSID201140594
- MFCD30471681
- AS-53304
- 1-Piperidinecarboxylic acid, 5-(hydroxymethyl)-2-methyl-, 1,1-dimethylethyl ester, (2S,5R)-
- SCHEMBL8225670
- 1,1-Dimethylethyl (2S,5R)-5-(hydroxymethyl)-2-methyl-1-piperidinecarboxylate
- 1009377-06-3
- AKOS030628662
- (2S,5R)-tert-Butyl5-(Hydroxymethyl)-2-methylpiperidine-1-carboxylate
- P16306
- CS-0048593
- VOQQCJIHTNEJEK-VHSXEESVSA-N
- Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
- MDL： MFCD30471681
- Inchi： 1S/C12H23NO3/c1-9-5-6-10(8-14)7-13(9)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3/t9-,10+/m0/s1
- InChI Key： VOQQCJIHTNEJEK-VHSXEESVSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@H](CO)CC[C@@H]1C)=O

Computed Properties

Exact Mass: 229.167794g/mol
Monoisotopic Mass: 229.167794g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 229.32g/mol
XLogP3: 1.6
Topological Polar Surface Area: 49.8

Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB486164-250 mg	t-Butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate; .	1009377-06-3		250MG	€502.80	2022-07-29
abcr	AB486164-500 mg	t-Butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate; .	1009377-06-3		500MG	€942.00	2022-07-29
Chemenu	CM471395-250mg	1-Piperidinecarboxylic acid, 5-(hydroxymethyl)-2-methyl-, 1,1-dimethylethyl ester, (2S,5R)-	1009377-06-3	95%+	250mg	$492	2022-09-04
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eNovation Chemicals LLC	D587176-5G	tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate	1009377-06-3	97%	5g	$3175	2024-07-21
abcr	AB486164-250mg	t-Butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate; .	1009377-06-3		250mg	€572.80	2024-04-21